Cas no 2169147-60-6 (3-5-(aminomethyl)piperidin-3-ylaniline)

• Product Name: 3-5-(aminomethyl)piperidin-3-ylaniline
• CAS No: 2169147-60-6
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 6212296
• PubChem ID: 165551115
• Update Time: 2025-06-10

3-5-(aminomethyl)piperidin-3-ylaniline Chemical and Physical Properties

Names and Identifiers

• 3-5-(aminomethyl)piperidin-3-ylaniline
• EN300-1477119
• 2169147-60-6
• 3-[5-(aminomethyl)piperidin-3-yl]aniline

• Inchi： 1S/C12H19N3/c13-6-9-4-11(8-15-7-9)10-2-1-3-12(14)5-10/h1-3,5,9,11,15H,4,6-8,13-14H2
• InChI Key： IJWRMZNZQGGTBM-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CC=C(C=2)N)CC(CN)C1

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-5-(aminomethyl)piperidin-3-ylaniline

Professional Introduction to Compound with CAS No. 2169147-60-6 and Product Name 3-5-(aminomethyl)piperidin-3-ylaniline

The compound with the CAS number 2169147-60-6 and the product name 3-5-(aminomethyl)piperidin-3-ylaniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of 3-5-(aminomethyl)piperidin-3-ylaniline incorporates a piperidine ring, which is a common motif in many bioactive molecules, enhancing its biological relevance and interaction capabilities.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The piperidine scaffold in 3-5-(aminomethyl)piperidin-3-ylaniline is particularly noteworthy, as it has been shown to exhibit favorable pharmacokinetic properties. This makes it an attractive candidate for further investigation in the context of drug discovery and development. The presence of multiple functional groups, including aminomethyl and aniline substituents, further enhances the compound's versatility and potential for chemical modifications.

One of the most compelling aspects of 3-5-(aminomethyl)piperidin-3-ylaniline is its potential role in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their ability to interact with neurotransmitter systems, making them promising candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The specific arrangement of functional groups in this compound suggests that it may be able to modulate key receptors and enzymes involved in these pathways.

Recent research has highlighted the importance of 3-5-(aminomethyl)piperidin-3-ylaniline in preclinical studies aimed at identifying new therapeutic agents. Studies have demonstrated that this compound exhibits significant binding affinity for certain receptors, which could lead to the development of novel treatments for a variety of conditions. Additionally, its ability to cross the blood-brain barrier has been noted as a critical factor that could enhance its efficacy in treating central nervous system disorders.

The synthesis of 3-5-(aminomethyl)piperidin-3-ylaniline involves a series of well-defined chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the functionalization of a piperidine ring, followed by the introduction of an aminomethyl group and an aniline moiety. Each step in the synthesis is carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

From a computational chemistry perspective, 3-5-(aminomethyl)piperidin-3-ylaniline has been subjected to extensive molecular modeling studies. These studies have provided valuable insights into its binding interactions with biological targets, helping researchers to predict its potential pharmacological effects. The use of advanced computational techniques has allowed for a deeper understanding of how this compound interacts with its intended targets, which is crucial for designing effective drugs.

The safety profile of 3-5-(aminomethyl)piperidin-3-ylaniline is another critical aspect that has been thoroughly evaluated. Preclinical toxicity studies have been conducted to assess its potential side effects and ensure that it is safe for further development. These studies have shown that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for clinical trials.

In conclusion, 3-5-(aminomethyl)piperidin-3-ylaniline, with its CAS number 2169147-60-6, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in treating neurological disorders make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics.